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An In-Depth Technical Guide to 5-Isopropyl-3-methylphenol (CAS 3228-03-3)

For Researchers, Scientists, and Drug Development Professionals

Abstract

5-Isopropyl-3-methylphenol, with the CAS number 3228-03-3, is an intriguing phenolic
compound that has garnered attention for its diverse biological activities and potential
applications in various scientific fields. As a structural isomer of the well-studied carvacrol and
thymol, it shares some of their notable properties while also exhibiting a unique profile that
warrants independent investigation. This technical guide provides a comprehensive overview of
5-isopropyl-3-methylphenol, covering its chemical and physical properties, synthesis and
purification, and known biological activities with an emphasis on its potential in drug
development. Detailed protocols for its synthesis and analysis are provided to facilitate further
research into this promising molecule.

Chemical and Physical Properties

5-Isopropyl-3-methylphenol, also known as m-cymen-5-ol or 3-isopropyl-5-methylphenol, is a
substituted phenol with a molecular formula of C10H140 and a molecular weight of 150.22 g/mol
[1][2][3] Its chemical structure features a phenol ring substituted with a methyl group and an
isopropyl group at positions 3 and 5, respectively.
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Table 1: Physicochemical Properties of 5-Isopropyl-3-
methylphenol

Property Value Source
CAS Number 3228-03-3 [1]
Molecular Formula C10H140 [11[2]
Molecular Weight 150.22 g/mol [11121[3]
Appearance Colorless liquid [4]
Melting Point 49-51 °C (lit.) [1]
Boiling Point Data not readily available

Limited aqueous solubility,
Solubility soluble in organic solvents like  [4]

ethanol and diethyl ether.

m-Cymen-5-ol; 3-Isopropyl-5-
Synonyms methylphenol; 5-isopropyl-m- [11[31[5]

cresol

This compound is sensitive to light and oxidative degradation, necessitating storage in amber
glass containers at 2-8°C.[4]

Synthesis and Purification

The primary route for the synthesis of 5-isopropyl-3-methylphenol is through the alkylation of
3-methylphenol (m-cresol) with propene.[6] This reaction can be catalyzed by synthetic
aluminum silicate at elevated temperatures (200-400°C).[6] The process may also involve the
rearrangement of other isomeric monoisopropyl-3-methylphenols or the transalkylation of
polyisopropyl-3-methylphenols with 3-methylphenol.[6]

Diagram 1: Synthesis Pathway of 5-Isopropyl-3-
methylphenol
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Caption: Synthesis of 5-Isopropyl-3-methylphenol from m-cresol.

Experimental Protocol: Laboratory-Scale Synthesis

This protocol is a generalized procedure based on the known chemistry of phenol alkylation.
Materials:
o 3-Methylphenol (m-cresol)

e Propene gas
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e Synthetic aluminum silicate catalyst

¢ Anhydrous toluene (solvent)

» Nitrogen gas (for inert atmosphere)

o Hydrochloric acid (for catalyst removal)

e Sodium bicarbonate solution (for neutralization)

¢ Anhydrous magnesium sulfate (for drying)

» High-pressure reactor equipped with a stirrer, gas inlet, and temperature control
Procedure:

o Catalyst Activation: The synthetic aluminum silicate catalyst is activated by heating under
vacuum to remove any adsorbed water.

e Reaction Setup: The high-pressure reactor is charged with 3-methylphenol and anhydrous
toluene under a nitrogen atmosphere. The activated catalyst is then added.

o Alkylation: The reactor is sealed and heated to the desired temperature (e.g., 250°C).
Propene gas is then introduced into the reactor to a specific pressure. The reaction mixture
is stirred vigorously for several hours.

o Work-up: After cooling, the reactor is depressurized. The reaction mixture is filtered to
remove the catalyst. The filtrate is washed with a dilute hydrochloric acid solution, followed
by a sodium bicarbonate solution, and finally with brine.

e Drying and Solvent Removal: The organic layer is dried over anhydrous magnesium sulfate,
filtered, and the solvent is removed under reduced pressure.

 Purification: The resulting crude product, which may contain a mixture of isomers, is purified
by fractional distillation under reduced pressure or by column chromatography to isolate the
desired 5-isopropyl-3-methylphenol.
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Biological Activities and Potential Applications

5-Isopropyl-3-methylphenol is a derivative of carvacrol, a major component of oregano oll
known for its biological activities.[1][7] This structural relationship suggests that 5-isopropyl-3-
methylphenol may possess similar properties.

Antimicrobial Activity

Research has shown that 5-isopropyl-3-methylphenol exhibits antimicrobial properties. In a
study investigating thymol derivatives, 4-isopropyl-3-methylphenol (an isomer) demonstrated a
minimum inhibitory concentration (MIC) of 512 pg/ml against methicillin-resistant
Staphylococcus aureus (MRSA).[6] When combined with oxacillin, the MIC was reduced to 128
pg/ml, indicating a synergistic effect.[6] This suggests potential applications as an antimicrobial
agent or as an adjuvant to conventional antibiotics.

Antioxidant and Anti-inflammatory Effects

Phenolic compounds are well-known for their antioxidant properties. While specific studies on
the antioxidant capacity of 5-isopropyl-3-methylphenol are limited, its structural similarity to
potent antioxidants like carvacrol and thymol suggests it likely possesses free-radical
scavenging abilities.[8][9] These antioxidant properties may contribute to anti-inflammatory
effects, a common characteristic of phenolic monoterpenoids.

Potential in Drug Development

The biological activities of 5-isopropyl-3-methylphenol and its isomers open avenues for drug
development. For instance, its isomer, carvacrol (5-isopropyl-2-methylphenol), has been shown
to have anxiolytic, antinociceptive, and antidepressant effects, potentially through interaction
with the dopaminergic system. Furthermore, carvacrol has demonstrated the ability to improve
hypertension-associated erectile dysfunction in animal models by restoring endothelial function
and reducing hypercontractility of the corpora cavernosa. These findings highlight the
therapeutic potential of this class of compounds.

Diagram 2: Potential Therapeutic Sighaling Pathway
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Caption: Postulated mechanism in improving erectile dysfunction.

Analytical Methods

The analysis and quantification of 5-isopropyl-3-methylphenol can be achieved using
standard analytical techniques for phenolic compounds.

Experimental Protocol: High-Performance Liquid
Chromatography (HPLC) Analysis

Instrumentation:

o HPLC system with a Diode Array Detector (DAD)
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» Reversed-phase C18 column (e.g., 4.6 x 250 mm, 5 pm)
Mobile Phase:
o A gradient of acetonitrile and water (with 0.1% formic acid) is typically effective.

o For example, a starting gradient of 50:50 (acetonitrile:water) can be ramped up to 90:10 over
20 minutes.

Procedure:

o Standard Preparation: Prepare a stock solution of 5-isopropyl-3-methylphenol in a suitable
solvent (e.g., methanol or acetonitrile). Create a series of dilutions to generate a calibration
curve.

o Sample Preparation: Dissolve the sample containing 5-isopropyl-3-methylphenol in the
mobile phase or a compatible solvent. Filter the sample through a 0.45 pum syringe filter
before injection.

e Analysis: Inject the prepared standards and samples into the HPLC system. Monitor the
absorbance at a wavelength where the compound exhibits maximum absorbance (typically
around 275 nm for phenols).

e Quantification: Quantify the amount of 5-isopropyl-3-methylphenol in the sample by
comparing its peak area to the calibration curve generated from the standards.

Safety and Toxicology

5-Isopropyl-3-methylphenol is classified as a hazardous substance. It is known to cause skin
irritation, serious eye irritation, and may cause respiratory irritation.[3][10]

Table 2: GHS Hazard Statements for 5-Isopropyl-3-
methylphenol
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Hazard Code Statement Source
H315 Causes skin irritation [3][10]
H319 Causes serious eye irritation [3][10]
H335 May cause respiratory irritation  [3][10]

Handling Precautions:

Wear protective gloves, clothing, and eye/face protection.[4]

Use in a well-ventilated area or under a fume hood.[4]

Avoid breathing dust, fumes, gas, mist, vapors, or spray.

Wash hands thoroughly after handling.

In case of exposure, it is crucial to seek fresh air, flush the affected skin or eyes with water, and
seek medical attention.[4]

Conclusion

5-Isopropyl-3-methylphenol is a phenolic compound with significant potential for further
research and development. Its antimicrobial and likely antioxidant properties, coupled with the
promising therapeutic activities of its isomers, make it a person of interest for applications in
pharmaceuticals, personal care products, and as a versatile chemical intermediate. The
synthetic and analytical protocols provided in this guide are intended to facilitate the exploration
of this compound's full potential. As with any active chemical, appropriate safety precautions
must be observed during its handling and use.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com
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